![molecular formula C9H10O3 B6244805 methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate CAS No. 2408971-57-1](/img/no-structure.png)
methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate
Overview
Description
Methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate (MOTC) is a bicyclic carboxylic acid derivative of the tricyclo[2.2.1.0,2,6]heptane family. It is a white crystalline solid with a molecular weight of 195.20 g/mol and a melting point of 101.5 °C. MOTC is a versatile molecule with a wide range of applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and food additives. It can also be used as a starting material in the preparation of other compounds.
Scientific Research Applications
Methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate has a wide range of applications in scientific research. It is used in the synthesis of drugs, agrochemicals, and food additives. It has also been used in the synthesis of polymers, dyes, and catalysts. In addition, methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate has been used in the synthesis of enantiomerically pure compounds, as well as in the preparation of chiral auxiliaries and ligands. It has also been used in the synthesis of heterocyclic compounds, such as imidazoles, pyridines, and quinolines.
Mechanism of Action
Methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate is a versatile molecule with a wide range of uses in organic synthesis and medicinal chemistry. The mechanism of action of methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate is not fully understood, but it is believed to be involved in the formation of carbon-carbon, carbon-nitrogen, and carbon-oxygen bonds. The reaction of methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate with an amine or an alcohol is believed to involve the formation of a carbenium ion intermediate, which can then undergo a variety of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate are largely unknown. It is known, however, that methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate is metabolized in the liver, and that it can be excreted in the urine. It is also believed to be involved in the formation of some hormones and neurotransmitters, such as serotonin and dopamine.
Advantages and Limitations for Lab Experiments
Methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate has several advantages for use in laboratory experiments. It is a versatile molecule, and can be used in a variety of reactions. It is also relatively stable, and can be stored at room temperature for extended periods of time. The main limitation of methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate is its low solubility in water, which can limit its use in some reactions.
Future Directions
Methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate has a wide range of applications in organic synthesis, medicinal chemistry, and biochemistry. Future research should focus on exploring the potential applications of methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate in these fields. Additionally, further research should be conducted to better understand the biochemical and physiological effects of methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate, as well as its mechanism of action. Finally, further research should be conducted to explore the potential of methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate as a chiral auxiliary or ligand in the synthesis of enantiomerically pure compounds.
Synthesis Methods
Methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate can be synthesized by a variety of methods, including the Knoevenagel condensation, the Mitsunobu reaction, and the Buchwald-Hartwig amination. The Knoevenagel condensation is a method of forming carbon-carbon bonds using an aldehyde or ketone and an amine, in the presence of a base. The Mitsunobu reaction is a method of forming carbon-carbon and carbon-nitrogen bonds using an alcohol, an acid, and a phosphine. The Buchwald-Hartwig amination is a method of forming carbon-nitrogen bonds using a palladium catalyst and an amine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate involves a series of reactions starting from commercially available starting materials. The key steps include the formation of the tricyclic ring system, introduction of the carboxylate group, and esterification with methanol to form the final product.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Methanol", "Sodium hydroxide", "Acetic anhydride", "Sodium acetate", "Sulfuric acid", "Sodium bicarbonate", "Magnesium sulfate", "Ethyl acetate" ], "Reaction": [ "Step 1: Diels-Alder reaction of cyclopentadiene with maleic anhydride to form the adduct", "Step 2: Ring closure of the adduct to form the tricyclic compound", "Step 3: Hydrolysis of the tricyclic compound with sodium hydroxide to introduce the carboxylate group", "Step 4: Acidification of the reaction mixture with sulfuric acid to protonate the carboxylate group", "Step 5: Esterification of the protonated carboxylic acid with methanol in the presence of acetic anhydride and sodium acetate as a catalyst", "Step 6: Workup of the reaction mixture with sodium bicarbonate and magnesium sulfate to isolate the crude product", "Step 7: Purification of the crude product by column chromatography using ethyl acetate as the eluent" ] } | |
CAS RN |
2408971-57-1 |
Product Name |
methyl 7-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate |
Molecular Formula |
C9H10O3 |
Molecular Weight |
166.2 |
Purity |
95 |
Origin of Product |
United States |
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